Cas no 54131-76-9 (1,1,7-Heptanetricarboxylic acid, 1,1-bis(1,1-dimethylethyl) 7-ethyl ester)

1,1,7-Heptanetricarboxylic acid, 1,1-bis(1,1-dimethylethyl) 7-ethyl ester structure
54131-76-9 structure
Product Name:1,1,7-Heptanetricarboxylic acid, 1,1-bis(1,1-dimethylethyl) 7-ethyl ester
CAS No:54131-76-9
MF:C20H36O6
MW:372.496247291565
CID:355354
PubChem ID:21317659
Update Time:2025-04-19

1,1,7-Heptanetricarboxylic acid, 1,1-bis(1,1-dimethylethyl) 7-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,1,7-Heptanetricarboxylic acid, 1,1-bis(1,1-dimethylethyl) 7-ethyl ester
    • 1-O,1-O-ditert-butyl 7-O-ethyl heptane-1,1,7-tricarboxylate
    • 1,1-Di-tert-butyl 7-ethyl heptane-1,1,7-tricarboxylate
    • SCHEMBL11512164
    • 54131-76-9
    • DTXSID60612289
    • Inchi: 1S/C20H36O6/c1-8-24-16(21)14-12-10-9-11-13-15(17(22)25-19(2,3)4)18(23)26-20(5,6)7/h15H,8-14H2,1-7H3
    • InChI Key: LYCVDJDSWMVMPS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C(C(=O)OC(C)(C)C)CCCCCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 372.25128
  • Monoisotopic Mass: 372.25118886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9

1,1,7-Heptanetricarboxylic acid, 1,1-bis(1,1-dimethylethyl) 7-ethyl ester Related Literature

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